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Compound of Interest

Compound Name: Bismuth-207

CAS No.: 13982-38-2

Cat. No.: B1239042

Get Quote

Applications of Bismuth-207 in Nuclear Physics
Education
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed application notes and experimental protocols for the use of

Bismuth-207 (²⁰⁷Bi) in nuclear physics education. Bismuth-207 is a valuable educational tool

due to its relatively long half-life, complex decay scheme involving electron capture, and the

emission of distinct gamma rays and conversion electrons. These characteristics allow for a

variety of experiments that demonstrate fundamental principles of nuclear decay and radiation

detection.

Properties of Bismuth-207
Bismuth-207 decays by electron capture to excited states of Lead-207 (²⁰⁷Pb), which then de-

excite by gamma-ray emission or internal conversion.[1] A small fraction of decays also occur
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through positron emission.[1] The long half-life of 32.9 years makes it a convenient source for

educational laboratories, as it does not require frequent replacement.[2]

Table 1: Decay Characteristics of Bismuth-207

Property Value

Half-Life 32.9 years[2]

Primary Decay Mode Electron Capture (100%)[3]

Daughter Nucleus Lead-207 (²⁰⁷Pb)[3]

Q-value (EC) 2397.8 keV[3]

Beta Decay Energy (β+) Max: 806 keV, Avg: 383 keV[1][2]

Table 2: Major Gamma and X-ray Emissions from the Decay of Bismuth-207

Emission Energy (keV) Intensity (%)

Gamma 569.70 97.74[3]

Gamma 1063.66 74.30[3]

Gamma 1770.23 6.87[3]

X-ray (Kα) ~74 Visible in spectra[4]

X-ray (Kβ) ~85 Visible in spectra[4]

Table 3: Prominent Internal Conversion Electron Energies from Bismuth-207 Decay

Transition Energy (keV) Shell Electron Energy (keV)

569.70 K 481.7

569.70 L 554.4

1063.66 K 975.6

1063.66 L 1048.4
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Experimental Applications in Education
Gamma-Ray Spectroscopy
This experiment allows students to identify the characteristic gamma rays emitted following the

decay of ²⁰⁷Bi and to calibrate a gamma-ray spectrometer.

Protocol: Gamma-Ray Spectroscopy of Bismuth-207

Objective: To measure the gamma-ray spectrum of a ²⁰⁷Bi source and identify its characteristic

photopeaks.

Materials:

Bismuth-207 sealed source

Sodium Iodide (NaI(Tl)) or High-Purity Germanium (HPGe) detector

Preamplifier

Amplifier

Multi-Channel Analyzer (MCA)

High Voltage Power Supply

Oscilloscope

Standard calibration sources (e.g., ¹³⁷Cs, ⁶⁰Co, ²²Na)[5][6]

Procedure:

Setup: Connect the detector to the high voltage supply, preamplifier, amplifier, and MCA as

shown in the experimental workflow diagram.[7] Ensure the high voltage is initially off.

Safety Precautions: Handle the radioactive sources with forceps. Wear gloves and safety

glasses.[8]

Energy Calibration:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#applications-of-bismuth-207-in-nuclear-physics-education-experiments
https://www.benchchem.com/product/b1239042/docs?utm_src=pdf-body#applications-of-bismuth-207-in-nuclear-physics-education-experiments
https://zenodo.org/records/10454530/files/Analysis%20of%20Spectrometry%20of%20Bi-207.pdf
https://www.researchgate.net/publication/364643301_Gamma_and_Beta_spectroscopy_of_Bi-207
https://www.scribd.com/document/614287224/Report-for-Experiment-on-Gamma-Spectroscopy-of-Bismuth-207-Nida-Riaz-Alfred-Mishi-vf1
https://case.edu/ehs/sites/default/files/2024-06/Bi207.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a standard calibration source (e.g., ¹³⁷Cs) at a reproducible distance from the

detector.

Turn on the high voltage to the recommended value for the detector (e.g., 700-800V for

NaI(Tl)).[7]

Adjust the amplifier gain to position the known photopeak (e.g., 662 keV for ¹³⁷Cs) in the

upper half of the MCA channel range.

Acquire a spectrum for a sufficient time to obtain a well-defined peak.

Record the channel number corresponding to the photopeak.

Repeat this process for other calibration sources with known gamma-ray energies (e.g.,

⁶⁰Co with 1173 and 1332 keV peaks, ²²Na with 511 and 1275 keV peaks).[5][6]

Plot a graph of gamma-ray energy versus channel number to create a calibration curve.

²⁰⁷Bi Spectrum Acquisition:

Replace the calibration source with the ²⁰⁷Bi source at the same distance from the

detector.

Acquire a gamma-ray spectrum for a duration sufficient to resolve the peaks of interest

(e.g., 30 minutes).[5]

Data Analysis:

Identify the channel numbers of the photopeaks in the ²⁰⁷Bi spectrum.

Use the energy calibration curve to determine the energies of these photopeaks.

Compare the measured energies with the known gamma-ray energies of the ²⁰⁷Bi decay

(569.7 keV, 1063.66 keV, and 1770.23 keV).[3][9]

Identify the Compton edges associated with the main photopeaks.[4]
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Experimental Setup

Procedure Data Analysis

Detector
(NaI or HPGe) PreamplifierHigh Voltage

Power Supply Amplifier Multi-Channel
Analyzer Computer

Place Calibration
Source

Acquire Calibration
Spectrum

Plot Calibration
Curve

Place Bi-207
Source

Acquire Bi-207
Spectrum Identify Photopeaks Determine Energies Compare with

Literature Values

Click to download full resolution via product page

Workflow for Gamma-Ray Spectroscopy.

Conversion Electron Spectroscopy
This experiment demonstrates the process of internal conversion and allows for the

measurement of the energies of conversion electrons.

Protocol: Conversion Electron Spectroscopy of Bismuth-207

Objective: To measure the energy spectrum of conversion electrons from a ²⁰⁷Bi source.

Materials:

Bismuth-207 conversion electron source (thin deposit on a backing)[10]

Silicon (Si) detector (e.g., PIPS or Si(Li))[4][11]

Vacuum chamber

Preamplifier

Amplifier

Multi-Channel Analyzer (MCA)

High Voltage Power Supply
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Computer for data acquisition

Procedure:

Setup: Mount the Si detector and the ²⁰⁷Bi source inside the vacuum chamber. Ensure the

source is positioned close to the detector.

Vacuum: Evacuate the chamber to a low pressure to minimize electron energy loss in the air.

Connections: Connect the detector to the preamplifier, amplifier, MCA, and high voltage

supply as in the gamma spectroscopy setup.

Detector Biasing: Slowly apply the recommended positive high voltage to the detector (up to

600V).[11] Do not expose the detector to light when the voltage is on.[11]

Energy Calibration: Use the known energies of the conversion electrons from ²⁰⁷Bi for

calibration. The most intense peaks are at 482 keV, 554 keV, 976 keV, and 1048 keV.

Spectrum Acquisition: Acquire the electron spectrum for a sufficient duration to obtain good

statistics for the conversion electron peaks.

Data Analysis:

Identify the prominent peaks in the spectrum.

Perform a calibration by fitting the known electron energies to the observed peak channel

numbers.

Analyze the relative intensities of the K and L conversion electron peaks for a given

gamma transition (e.g., the 1063.66 keV transition).
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Experimental Setup
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Workflow for Conversion Electron Spectroscopy.

Analysis of the Bismuth-207 Decay Scheme
By combining the results from gamma-ray and conversion electron spectroscopy, students can

analyze the decay scheme of ²⁰⁷Bi.

Protocol: Decay Scheme Analysis

Objective: To construct a partial decay scheme for ²⁰⁷Bi using experimental data.

Procedure:

Gamma Energies: From the gamma spectroscopy experiment, determine the precise

energies of the emitted gamma rays.

Transition Placement: Propose energy levels in the daughter nucleus, ²⁰⁷Pb, that are

consistent with the measured gamma-ray energies. The two most intense gamma rays at

569.7 keV and 1063.66 keV are emitted in a cascade.[3]

Coincidence Measurements (Optional Advanced Experiment): Use two detectors in a

coincidence setup to confirm that the 569.7 keV and 1063.66 keV gamma rays are in

cascade.
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Conversion Coefficients (Advanced): Calculate the experimental internal conversion

coefficient (α = Ie / Iγ) for a given transition by measuring the intensity of the conversion

electrons (Ie) and the corresponding gamma rays (Iγ). Compare this to theoretical values to

determine the multipolarity of the transition.

Decay Scheme Construction: Draw the energy levels of ²⁰⁷Pb and the transitions between

them, labeling each transition with its energy.

Bismuth-207 (9/2-)

2338 keV (13/2+)

 EC (7%)

1633 keV (13/2+)

 EC (83%)

570 keV (5/2-)

 EC (10%) γ = 705 keV (not observed)

 γ = 1770.23 keV

 γ = 1063.66 keV

0 keV (1/2-)

 γ = 569.70 keV

Click to download full resolution via product page

Simplified Decay Scheme of Bismuth-207.

Safety Precautions
When working with Bismuth-207, it is essential to follow standard radiation safety protocols.
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ALARA Principle: Keep radiation exposure As Low As Reasonably Achievable. This can be

achieved by minimizing time spent near the source, maximizing distance from the source,

and using appropriate shielding.[8]

Personal Protective Equipment (PPE): Wear a lab coat, disposable gloves, and safety

glasses when handling the source.[12]

Source Handling: Always handle the sealed source with forceps or tongs. Never handle it

directly with your hands.[8]

Contamination Monitoring: Use a Geiger-Müller survey meter to monitor the work area for

any contamination.[8]

Storage: Store the radioactive source in a designated, shielded, and labeled container when

not in use.

By utilizing Bismuth-207 in these educational experiments, students can gain a practical

understanding of nuclear decay processes, radiation detection techniques, and the principles of

gamma-ray and electron spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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